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Compound of Interest

Compound Name: Rhenium(V) chloride

Cat. No.: B078131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhenium(V) chloride, with the CAS number 13596-35-5, is an inorganic compound of

significant interest in various fields of chemical research, including catalysis and materials

science. This technical guide provides an in-depth overview of the core properties, synthesis,

handling, and applications of Rhenium(V) chloride, with a focus on detailed experimental

protocols and data presentation for the scientific community.

Core Properties of Rhenium(V) Chloride
Rhenium(V) chloride is a red-brown, crystalline solid that is highly sensitive to air and

moisture.[1] In the solid state, it exists as a dimer with the formula Re₂Cl₁₀.[1][2] This dimeric

structure features two rhenium atoms bridged by two chloride ligands, with each rhenium atom

having an octahedral coordination geometry.[2]

Physicochemical Data
The key physical and chemical properties of Rhenium(V) chloride are summarized in the table

below for easy reference.
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Property Value References

CAS Number 13596-35-5 [2]

Molecular Formula
ReCl₅ (monomer), Re₂Cl₁₀

(dimer)
[1][2]

Molecular Weight 363.47 g/mol (monomer) [2]

Appearance Red-brown crystalline solid [1]

Density 4.9 g/cm³ [2]

Melting Point 220 °C (428 °F; 493 K) [2]

Boiling Point Not applicable (decomposes)

Solubility in Water Reacts to release HCl gas [1]

Crystal Structure Monoclinic [2]

Magnetic Susceptibility (χ) +1225.0 × 10⁻⁶ cm³/mol [2]

Structural Information
The dimeric structure of Rhenium(V) chloride, Re₂Cl₁₀, is a key feature influencing its

reactivity. The molecule consists of two ReCl₆ octahedra sharing an edge. The bridging

chloride ligands connect the two rhenium centers.[2]

Caption: Dimeric structure of Rhenium(V) chloride (Re₂Cl₁₀).

Experimental Protocols
Detailed and reliable experimental procedures are crucial for the successful synthesis and

application of Rhenium(V) chloride.

Synthesis of Rhenium(V) Chloride
Rhenium(V) chloride is typically prepared by the direct chlorination of rhenium metal at

elevated temperatures.[1][2]

Experimental Workflow: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of Re(V) chloride.

Detailed Synthesis Protocol:

Apparatus: A quartz tube reactor placed inside a tube furnace is required. One end of the

tube is connected to a source of dry chlorine gas, and the other end leads to a collection

flask followed by a trap to neutralize unreacted chlorine.

Procedure:

Place a known quantity of rhenium metal powder in a quartz boat inside the center of the

quartz tube reactor.

Purge the system with an inert gas (e.g., argon) to remove air and moisture.

Heat the furnace to a temperature between 500 °C and 900 °C.[1][2]

Once the desired temperature is reached, introduce a slow stream of dry chlorine gas over

the rhenium metal.

The volatile Rhenium(V) chloride will form and be carried by the gas stream towards the

cooler end of the reactor, where it will deposit as dark red-brown crystals.

Continue the reaction until all the rhenium metal has reacted.
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After the reaction is complete, stop the chlorine flow and cool the reactor to room

temperature under a flow of inert gas.

The crude Rhenium(V) chloride can then be collected from the cooler parts of the tube in

an inert atmosphere.

Purification by Vacuum Sublimation
The crude Rhenium(V) chloride can be purified by vacuum sublimation to remove any non-

volatile impurities.[2]

Detailed Purification Protocol:

Apparatus: A standard vacuum sublimation apparatus with a cold finger is used.

Procedure:

In an inert atmosphere (e.g., a glovebox), transfer the crude Rhenium(V) chloride to the

bottom of the sublimation apparatus.

Assemble the apparatus and connect it to a high-vacuum line.

Evacuate the apparatus to a pressure of approximately 10⁻³ to 10⁻⁵ torr.

Begin cooling the cold finger with a suitable coolant (e.g., circulating cold water).

Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath to a

temperature of 120-150 °C.

The Rhenium(V) chloride will sublime and deposit as pure crystals on the cold finger.

Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature under vacuum.

Vent the apparatus with an inert gas before collecting the purified crystals in an inert

atmosphere.

Reactivity and Applications
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Rhenium(V) chloride is a reactive compound that serves as a valuable starting material in

inorganic and organometallic synthesis. It is particularly known for its historical significance in

the development of olefin metathesis catalysts.[2]

Reactions with Organic Substrates
Rhenium(V) chloride reacts with a variety of organic molecules, often leading to the formation

of organorhenium complexes. For example, it reacts with triphenylphosphine in different

solvents to yield various rhenium complexes.

Catalytic Applications: Olefin Metathesis
While modern olefin metathesis catalysis is dominated by well-defined ruthenium and

molybdenum complexes, early studies demonstrated the catalytic activity of systems derived

from Rhenium(V) chloride. These systems typically involve the use of a co-catalyst.

Logical Relationship: Activation for Catalysis

ReCl₅
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Co-catalyst
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Catalytic Cycle

Olefin Substrate

Click to download full resolution via product page

Caption: Activation of Re(V) chloride for olefin metathesis.

Safety and Handling
Rhenium(V) chloride is a hazardous substance and must be handled with appropriate safety

precautions.

Safety Data Summary
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Hazard Statement Precautionary Statement

H314: Causes severe skin burns and eye

damage.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H335: May cause respiratory irritation.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

Reacts violently with water.
P231 + P232: Handle under inert gas. Protect

from moisture.

Handling and Storage:

Due to its high sensitivity to air and moisture, Rhenium(V) chloride must be handled and

stored under a dry, inert atmosphere (e.g., argon or nitrogen) in a glovebox or using Schlenk

techniques. It should be stored in a tightly sealed container in a cool, dry place.

Conclusion
Rhenium(V) chloride is a fundamentally important rhenium halide that serves as a key

precursor in the synthesis of other rhenium compounds and has played a role in the history of

catalysis. A thorough understanding of its properties, combined with meticulous adherence to

detailed experimental protocols for its synthesis, purification, and handling, is essential for its

safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078131#rhenium-v-chloride-cas-number-13596-35-5-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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